6-(Difluoromethoxy)nicotinamide
Description
6-(Difluoromethoxy)nicotinamide is a nicotinamide derivative featuring a difluoromethoxy substituent at the 6-position of the pyridine ring. This compound is structurally related to nicotinic acid (vitamin B3) but replaces the carboxylic acid group with an amide (-CONH₂) moiety. The difluoromethoxy group (-OCF₂H) enhances metabolic stability and modulates electronic properties compared to non-fluorinated analogs, making it a promising candidate for pharmaceutical applications, particularly in enzyme inhibition or receptor modulation .
Properties
Molecular Formula |
C7H6F2N2O2 |
|---|---|
Molecular Weight |
188.13 g/mol |
IUPAC Name |
6-(difluoromethoxy)pyridine-3-carboxamide |
InChI |
InChI=1S/C7H6F2N2O2/c8-7(9)13-5-2-1-4(3-11-5)6(10)12/h1-3,7H,(H2,10,12) |
InChI Key |
VXPSEWWCOOZXCZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=NC=C1C(=O)N)OC(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(Difluoromethoxy)nicotinamide typically involves the introduction of the difluoromethoxy group to the nicotinamide structure. One common method involves the reaction of 6-hydroxy-nicotinamide with difluoromethyl ether in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions, and the product is purified using standard techniques such as recrystallization or chromatography.
Industrial Production Methods
Industrial production of 6-(Difluoromethoxy)nicotinamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.
Chemical Reactions Analysis
Types of Reactions
6-(Difluoromethoxy)nicotinamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: The difluoromethoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Substitution reactions may involve reagents such as halogens or nucleophiles under conditions like acidic or basic environments.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various reduced derivatives. Substitution reactions can result in the formation of new compounds with different functional groups replacing the difluoromethoxy group.
Scientific Research Applications
6-(Difluoromethoxy)nicotinamide has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential effects on biological systems, including its role in enzyme inhibition and metabolic pathways.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases or as a drug delivery agent.
Industry: It is utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 6-(Difluoromethoxy)nicotinamide involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes, affecting metabolic processes and cellular functions. The difluoromethoxy group can influence the compound’s binding affinity and specificity towards its targets, thereby modulating its biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural analogs of 6-(difluoromethoxy)nicotinamide, highlighting differences in molecular properties, functional groups, and applications:
Key Findings:
The aldehyde group in 6-(difluoromethoxy)nicotinaldehyde makes it reactive, limiting direct therapeutic use but valuable as a synthetic intermediate .
Substituent Effects: Difluoromethoxy (-OCF₂H) vs. Methoxy (-OCH₃): Fluorination increases electronegativity and resistance to oxidative metabolism, as seen in the superior stability of 6-(difluoromethoxy)nicotinamide compared to 6-methoxy-4-methylnicotinaldehyde .
Computational Insights :
- Density Functional Theory (DFT) and molecular dynamics (MD) simulations suggest that the difluoromethoxy group in 6-(difluoromethoxy)nicotinamide stabilizes the molecule through hyperconjugative effects and enhances target binding affinity .
Applications :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
